Cas no 808750-23-4 (Phenol, 3-bromo-4-methoxy-5-methyl- (9CI))

• Product Name: Phenol, 3-bromo-4-methoxy-5-methyl- (9CI)
• CAS No: 808750-23-4
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 715108
• PubChem ID: 45097511
• Update Time: 2025-04-19

Phenol, 3-bromo-4-methoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-bromo-4-methoxy-5-methyl- (9CI)
• 3-bromo-4-methoxy-5-methylphenol
• DTXSID90667606
• Phenol,3-bromo-4-methoxy-5-methyl-(9ci)
• 808750-23-4

• Inchi： 1S/C8H9BrO2/c1-5-3-6(10)4-7(9)8(5)11-2/h3-4,10H,1-2H3
• InChI Key： OEOUXIYJVORICL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1OC)O

Computed Properties

• Exact Mass: 215.97859g/mol
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols